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Compound of Interest

Compound Name: a-FABP-IN-1
Cat. No.: B607964
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

a-FABP-IN-1 is a potent and selective inhibitor of human adipocyte fatty acid-binding protein
(a-FABP), with a reported inhibitory constant (Ki) of less than 1.0 nM.[1][2] It serves as a
valuable tool for studying the biological roles of a-FABP and for investigating its potential as a
therapeutic target in various diseases. Proper preparation of stock solutions is critical for
ensuring the accuracy and reproducibility of experimental results. This document provides
detailed protocols for the preparation, storage, and handling of a-FABP-IN-1 stock solutions.

Chemical Properties

A summary of the key chemical properties of a-FABP-IN-1 is provided in the table below.
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Property Value

Molecular Weight 515.02 g/mol [1][2][3]

Chemical Formula C29H23CIN203S[2][3]

Appearance Solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Recommended Solvents and Storage

For optimal results and stability, it is recommended to use Dimethyl Sulfoxide (DMSO) for the
preparation of a-FABP-IN-1 stock solutions. The following table summarizes the recommended

storage conditions.

. Storage .
Solution Type Solvent Shelf Life
Temperature
Powder - -20°C 3 years
4°C 2 years
In Solvent DMSO -80°C 6 months
-20°C 1 month

Experimental Protocols
Materials

e a-FABP-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of a-FABP-IN-1 in DMSO.

e Pre-weighing Preparation: Before handling the compound, ensure that all necessary
equipment is clean and readily accessible. Wear appropriate PPE.

e Weighing a-FABP-IN-1:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of a-FABP-IN-1 powder. For example, to prepare
1 mL of a 10 mM stock solution, you would weigh 5.15 mg of the compound.

o Calculating the Required Volume of DMSO:

o Use the following formula to calculate the volume of DMSO required: Volume (L) = Mass
(9) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

o Example Calculation for 1 mg of a-FABP-IN-1 to make a 10 mM stock solution:

Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 515.02 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 515.02 g/mol ) = 0.000194 L = 194 pL
e Dissolving the Compound:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
weighed a-FABP-IN-1 powder.
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o Cap the tube tightly and vortex thoroughly until the compound is completely dissolved.
Gentle warming in a water bath (25-37°C) may be used to aid dissolution if necessary.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).

Safety and Handling Precautions

o a-FABP-IN-1 is for research use only.

e Itis recommended to handle the compound in a well-ventilated area, preferably in a
chemical fume hood.

» Avoid contact with skin, eyes, and clothing. In case of contact, wash the affected area
immediately with plenty of water.

» Dispose of waste materials according to institutional and local regulations.

Visualizations
a-FABP Signaling Pathway Inhibition

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b607964/docs?utm_src=pdf-body#preparation-of-a-fabp-in-1-stock-solutions-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Extracellular

Fatty Acids

Binds to Cell

Cytoplasm

a-FABP-IN-1 Inhibits Fatty Acid-a-FABP |G Pro-inflammatory

Complex Cytokine Production

Click to download full resolution via product page

Caption: Inhibition of a-FABP by a-FABP-IN-1.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a-FABP-IN-1 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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